4-((3-((3-(Thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)sulfonyl)morpholine

• IUPAC Name: 4-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]sulfonylmorpholine
• InChI: InChI=1S/C16H22N4O4S2/c21-26(22,19-5-7-23-8-6-19)20-4-1-2-13(11-20)10-15-17-16(18-24-15)14-3-9-25-12-14/h3,9,12-13H,1-2,4-8,10-11H2
• InChI Key: NFHXKOPIOWTUMP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)N2CCOCC2)CC3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C16H22N4O4S2
• Molecular Weight: 398.5 g/mol

Description

4-((3-((3-(Thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)sulfonyl)morpholine is a useful research compound. Its molecular formula is C16H22N4O4S2 and its molecular weight is 398.5. The purity is usually 95%.
BenchChem offers high-quality 4-((3-((3-(Thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)sulfonyl)morpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((3-((3-(Thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)sulfonyl)morpholine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

The synthesis of heterocycles, such as 1,2,4-oxadiazoles and morpholine derivatives, involves reactions with piperidine, morpholine, and other amines to yield compounds with potential biological activities. For example, reactions of 3-phenyl-and 3-methyl-5-(2-chloro-1-nitroalkyl)-1,2,4-oxadiazoles with piperidine and morpholine give rise to derivatives through nitroalkyl and sulfone modifications, showcasing the versatility of these compounds in chemical synthesis (Tyrkov, 2006). Similarly, the use of piperidine-1-sulphenyl chloride as a sulfur-transfer reagent in reactions with diamines, including morpholine, leads to the formation of sulfur-nitrogen heterocycles (Bryce, 1984), illustrating the chemical flexibility and application potential of such compounds in developing new materials and pharmaceuticals.

Biological Activities

Research on oxadiazolylbenzodioxane derivatives, including their synthesis and evaluation for antibacterial activity, reveals the biological potential of these compounds. The reactions involved in creating these derivatives, such as Mannich condensation with morpholine and piperidine, underline the significance of these chemical structures in developing antimicrobial agents (Avagyan et al., 2020). Furthermore, the synthesis of 4-{2-[5-(4-fluoro-phenyl)- [1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine and its characterization, including biological activity assessments for antibacterial and anti-TB properties, showcase the compound's potential in medicinal chemistry and drug discovery (Mamatha S.V et al., 2019).